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Compound of Interest

Compound Name:
3,3-Diphenyldihydrofuran-2(3H)-

one

Cat. No.: B1265546 Get Quote

Technical Guide: α,α-Diphenyl-γ-butyrolactone
For Researchers, Scientists, and Drug Development Professionals

Introduction
α,α-Diphenyl-γ-butyrolactone, also known by its IUPAC name 3,3-diphenyloxolan-2-one, is a

heterocyclic organic compound. This technical guide provides a comprehensive overview of its

core physical properties, detailed experimental protocols for their determination, and logical

workflows for analysis. This document is intended to serve as a valuable resource for

professionals in research, chemical synthesis, and drug development who may utilize this

compound as a building block or intermediate.

Core Physical Properties
The fundamental physical characteristics of α,α-Diphenyl-γ-butyrolactone are summarized in

the tables below. These properties are crucial for its handling, storage, and application in

various chemical processes.

Table 1: Identification and General Properties
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Property Value

IUPAC Name 3,3-diphenyloxolan-2-one[1]

Alternate Names 3,3-Diphenyldihydrofuran-2(3H)-one[1][2]

CAS Number 956-89-8[1][2][3]

Molecular Formula C₁₆H₁₄O₂[1][2][3]

Molecular Weight 238.28 g/mol [1][3]

Appearance White to brown crystalline powder

Table 2: Thermal and Physical Constants
Property Value

Melting Point 77-79 °C[3]

Boiling Point (Predicted) 411.2 ± 45.0 °C

Appearance Solid[3]

Table 3: Solubility Profile (Qualitative)
The solubility of α,α-Diphenyl-γ-butyrolactone is dictated by its molecular structure, which

includes a polar lactone ring and two nonpolar phenyl groups. While specific quantitative data

is not readily available in the literature, a qualitative assessment can be inferred from the

properties of its parent compound, γ-butyrolactone, and the influence of the bulky phenyl

substituents. γ-Butyrolactone is miscible with water and soluble in many organic solvents[2][4]

[5][6][7][8]. The presence of the two large, nonpolar phenyl groups in α,α-Diphenyl-γ-

butyrolactone is expected to significantly decrease its solubility in polar solvents like water and

increase its solubility in nonpolar organic solvents.
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Solvent Expected Solubility Rationale

Water Low

The large, nonpolar diphenyl

moiety dominates the

molecule's character, reducing

its ability to form hydrogen

bonds with water.

Methanol Soluble

The alkyl nature of methanol

can interact favorably with the

phenyl groups, while the

hydroxyl group can interact

with the lactone.

Ethanol Soluble

Similar to methanol, ethanol's

alkyl chain can solvate the

nonpolar regions of the

molecule.

Acetone Soluble

A polar aprotic solvent that can

effectively solvate both the

polar lactone and the nonpolar

phenyl groups.

Diethyl Ether Soluble

A common nonpolar solvent

that is expected to readily

dissolve the compound.

Chloroform Soluble

A good solvent for many

organic compounds, it is

expected to dissolve α,α-

Diphenyl-γ-butyrolactone.

Dimethyl Sulfoxide (DMSO) Soluble

A powerful, polar aprotic

solvent capable of dissolving a

wide range of organic

compounds[9].

Experimental Protocols
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The following sections detail the standard methodologies for determining the key physical

properties of α,α-Diphenyl-γ-butyrolactone.

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it transitions from a solid to a

liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a

narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of α,α-Diphenyl-γ-butyrolactone is finely ground using a

mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is inverted and tapped gently to pack the solid into the sealed end. A sample height

of 2-3 mm is sufficient.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to the thermometer with a rubber band,

ensuring the sample is level with the thermometer bulb. The assembly is then inserted into

the Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

Digital Apparatus: The capillary tube is inserted into the designated slot in the heating

block of the apparatus.
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Heating: The apparatus is heated gently and steadily. The heating rate should be slow (1-2

°C per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is the melting point of the compound.

Determination of Boiling Point (for high-boiling liquids
or solids)
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For high-boiling point substances like α,α-Diphenyl-γ-

butyrolactone, distillation under reduced pressure (vacuum distillation) is often employed to

prevent decomposition at high temperatures. The predicted boiling point at atmospheric

pressure is 411.2 ± 45.0 °C, which is very high and may lead to decomposition.

Apparatus:

Distillation apparatus (simple or fractional, depending on purity)

Heating mantle

Round-bottom flask

Condenser

Receiving flask

Thermometer (calibrated)

Boiling chips

Vacuum source (if performing vacuum distillation)

Manometer

Procedure (Simple Distillation):
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Apparatus Assembly: A simple distillation apparatus is assembled. The α,α-Diphenyl-γ-

butyrolactone is placed in the round-bottom flask along with a few boiling chips.

Heating: The flask is gently heated. The temperature of the vapor is monitored with a

thermometer placed at the entrance to the condenser.

Observation: The temperature at which the liquid boils and a steady stream of distillate is

collected is recorded as the boiling point. The atmospheric pressure should also be

recorded.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Analytical balance

Procedure (Qualitative):

Sample Preparation: A small, measured amount of α,α-Diphenyl-γ-butyrolactone (e.g., 10

mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL) is added to each test

tube.

Mixing: The contents of each test tube are thoroughly mixed using a vortex mixer or by

vigorous stirring for a set period (e.g., 1-2 minutes).

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. The solubility is typically categorized as soluble, partially soluble, or insoluble.
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Procedure (Quantitative):

Saturated Solution Preparation: An excess amount of α,α-Diphenyl-γ-butyrolactone is added

to a known volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24 hours) to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Analysis: A known volume of the clear saturated solution is taken, and the solvent is

evaporated to dryness. The mass of the remaining solid is determined, from which the

solubility can be calculated (e.g., in g/100 mL or mol/L).

Mandatory Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the determination of the physical

properties of a chemical compound like α,α-Diphenyl-γ-butyrolactone.
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Fig. 1: General experimental workflow for physical property determination.

Logical Relationship of Physical Properties
The following diagram illustrates the logical relationship and dependence of various physical

properties on the molecular structure.
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Physical Properties

Molecular Structure - Lactone Ring (Polar)
- Two Phenyl Groups (Nonpolar)
- Molecular Weight

Melting Point Determined by intermolecular forces
and crystal packing
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 character determines solubility in

 different solvents
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Fig. 2: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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